Cas no 1465425-67-5 (2-Amino-1-[4-(trifluoromethyl)piperidin-1-yl]propan-1-one)

• Product Name: 2-Amino-1-[4-(trifluoromethyl)piperidin-1-yl]propan-1-one
• CAS No: 1465425-67-5
• MF: C₉H₁₅F₃N₂O
• MW: 224.223412752151
• CID: 4774001
• Update Time: 2025-08-04

2-Amino-1-[4-(trifluoromethyl)piperidin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-[4-(trifluoromethyl)piperidin-1-yl]propan-1-one
• 2-Amino-1-[4-(trifluoromethyl)piperidin-1-yl]propan-1-one

• Inchi： 1S/C9H15F3N2O/c1-6(13)8(15)14-4-2-7(3-5-14)9(10,11)12/h6-7H,2-5,13H2,1H3
• InChI Key： QOZHRTNCNRDQHB-UHFFFAOYSA-N
• SMILES： FC(C1CCN(C(C(C)N)=O)CC1)(F)F

Computed Properties

• Exact Mass: 224.11364759 g/mol
• Monoisotopic Mass: 224.11364759 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.3
• Molecular Weight: 224.22

Additional information on 2-Amino-1-[4-(trifluoromethyl)piperidin-1-yl]propan-1-one

Research Brief on 2-Amino-1-[4-(trifluoromethyl)piperidin-1-yl]propan-1-one (CAS: 1465425-67-5)

2-Amino-1-[4-(trifluoromethyl)piperidin-1-yl]propan-1-one (CAS: 1465425-67-5) is a synthetic compound of significant interest in the field of medicinal chemistry due to its potential pharmacological properties. Recent studies have focused on its role as a precursor or intermediate in the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) targeting drugs. The trifluoromethyl group in the piperidine ring enhances the compound's metabolic stability and lipophilicity, which are critical for blood-brain barrier penetration.

A 2023 study published in the Journal of Medicinal Chemistry explored the compound's utility in the synthesis of sigma-1 receptor ligands. The research demonstrated that derivatives of 2-Amino-1-[4-(trifluoromethyl)piperidin-1-yl]propan-1-one exhibited high affinity for sigma-1 receptors, which are implicated in neuroprotection and the treatment of neurodegenerative diseases. The study utilized molecular docking and in vitro binding assays to validate the compound's potential, highlighting its structural versatility for further optimization.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, examined the compound's application in the design of dopamine D3 receptor antagonists. The research team synthesized a series of analogs and evaluated their binding affinity and selectivity. The results indicated that the trifluoromethyl-piperidine moiety significantly improved receptor selectivity, reducing off-target effects. This finding underscores the compound's value in developing targeted therapies for psychiatric disorders such as schizophrenia and addiction.

In addition to its pharmacological applications, 2-Amino-1-[4-(trifluoromethyl)piperidin-1-yl]propan-1-one has been investigated for its chemical properties. A 2024 study in Organic Process Research & Development detailed a scalable synthetic route for the compound, emphasizing its cost-effectiveness and reproducibility. The study also addressed challenges in purification and stability, providing practical insights for industrial-scale production.

Despite these advancements, gaps remain in understanding the compound's full therapeutic potential. Future research directions may include in vivo efficacy studies, toxicological profiling, and the exploration of additional receptor targets. The compound's unique structural features make it a promising candidate for further development in drug discovery pipelines.